N-[1-[4-(Triazol-1-yl)phenyl]ethyl]prop-2-enamide

• IUPAC Name: N-[1-[4-(triazol-1-yl)phenyl]ethyl]prop-2-enamide
• InChI: InChI=1S/C13H14N4O/c1-3-13(18)15-10(2)11-4-6-12(7-5-11)17-9-8-14-16-17/h3-10H,1H2,2H3,(H,15,18)
• InChI Key: PPFYJXRZVHECIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N2C=CN=N2)NC(=O)C=C
• Molecular Formula: C13H14N4O
• Molecular Weight: 242.28 g/mol

Description

Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities. A great quantity of drugs with a triazole structure has been developed and proved, for example, ketoconazole and fluconazole.

Synthesis Analysis

Given the importance of the triazole scaffold, its synthesis has attracted much attention. This review summarizes the synthetic methods of triazole compounds from various nitrogen sources in the past 20 years.

Molecular Structure Analysis

There are two isomeric forms of triazole, namely, 1,2,3-triazole and 1,2,4-triazole. Their derivatives have been widely applied in many medicinal scaffolds.

Chemical Reactions Analysis

The synthesis of triazole compounds often involves the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with 2,2,2-trifluoro-N-(4-nitrosofurazan-3-yl)acetamide in the presence of dibromisocyanuric acid.

Physical And Chemical Properties Analysis

The compounds synthesized are thermally stable (decomposition onset temperatures 147–228 °C), exhibit acceptable densities (1.77–1.80 g cm −3) and optimal oxygen balance (the oxidizer excess coefficients α = 0.42–0.71).

Mechanism of Action

The anticancer activity of these molecules is due to the N1 and N2 nitrogen atoms of the triazole moiety that actively contribute in binding to the active site of enzyme.

Future Directions

The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry. Heterocyclic compounds containing nitrogen atoms, especially heterocyclic rings with three nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds. These scaffolds are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.